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In the realms of chemical research and drug development, the precise and unambiguous
identification of a chemical entity is paramount. The ability to differentiate between closely
related isomers can mean the difference between a groundbreaking discovery and a failed
experiment. This guide focuses on Luteolin-7,3'-diglucoside, a flavonoid glycoside of significant
interest for its potential therapeutic properties. We will delve into the various synonyms and
identifiers used for this compound in major chemical databases, providing a comprehensive
resource for researchers to navigate the complexities of chemical nomenclature.
Understanding these identifiers is not merely an academic exercise; it is a foundational skill for
ensuring the accuracy, reproducibility, and integrity of scientific research.

The Structural Landscape: Luteolin and its
Glycosidic Derivatives

Luteolin is a naturally occurring flavone, a class of flavonoids, characterized by a C6-C3-C6
backbone. Its structure features hydroxyl groups at positions 5, 7, 3', and 4'. The biological
activity and physicochemical properties of luteolin can be significantly altered by glycosylation,
the attachment of sugar moieties. The position and number of these sugar groups give rise to a
variety of luteolin glycosides.
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This guide specifically addresses Luteolin-7,3'-diglucoside, where two glucose molecules are
attached to the luteolin backbone at the 7 and 3' positions. It is crucial to distinguish this from
other related compounds such as Luteolin-7-O-glucoside, which has only one glucose unit at
the 7th position. The prime symbol (') in 3'-diglucoside indicates that the glucose is attached to
the 3rd position of the B-ring of the flavonoid structure.

( AL(‘;JI';IEE‘:OOI:]ne) * 1 Glucose at C7 g Luteolin-7-O-glucoside *1Glucose at C3 g Luteolin-7,3'-diglucoside
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Figure 1: Hierarchical relationship of Luteolin and its glucosides.

Navigating the Maze of Synonyms: A
Comprehensive Database Cross-Reference

A single chemical compound can be known by numerous names and identifiers across different
databases and publications. This can create confusion and hinder effective literature and
database searches. Below is a comprehensive table of synonyms and identifiers for Luteolin-
7,3'-diglucoside.
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Identifier Type

Value

Source | Database

Preferred Name

Luteolin-7,3'-diglucoside

Common Usage

IUPAC Name

5-hydroxy-2-[4-hydroxy-3-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylloxyphenyl]-7-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-
(hydroxymethyl)oxan-2-

ylloxychromen-4-one

PubChem|[1]

CAS Registry Number 52187-80-1 Chemical Abstracts Service
PubChem CID 5490298 PubChem[1]

Chemical Entities of Biological
ChEBI ID CHEBI:167535

Interest (ChEBI)

ChemSpider ID

24843695

ChemSpider[2]

KEGG ID

C03951 (for the related

Luteolin 7-O-glucoside)

Kyoto Encyclopedia of Genes
and Genomes (KEGG)[3]

Other Synonyms

Luteolin-3',7-di-O-glucoside

PubChem[1]

7-(B-D-Glucopyranosyloxy)-2-
(3-(B-D-glucopyranosyloxy)-4-
hydroxyphenyl)-5-hydroxy-4H-
1-benzopyran-4-one

PubChem[1]

Luteolin-7,3'-di-O-gflucoside

PubChem|[1]

The Power of the CAS Registry Number

Among the various identifiers, the CAS Registry Number (CAS RN) holds a special

significance. Assigned by the Chemical Abstracts Service, a division of the American Chemical

Society, a CAS RN is a unique numerical identifier for a specific chemical substance.[4][5]

Unlike names, which can be ambiguous, a CAS RN is a constant and reliable identifier across
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different languages and naming conventions. For regulatory submissions, safety data sheets
(SDS), and patent applications, the CAS RN is the universally accepted standard for
unambiguous chemical identification.[6][7]

Decoding the IUPAC Name: A Systematic Approach

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds.[8][9][10] While the full IUPAC name for Luteolin-7,3'-
diglucoside is lengthy, understanding its components is key to deciphering its structure. The
naming process for a flavonoid glycoside generally follows these steps:

« ldentify the Parent Aglycone: The core structure is "chromen-4-one," which is the flavone
backbone.

o Locate and Name Substituents on the Aglycone:
o "5-hydroxy": A hydroxyl group at position 5.
o "2-[...oxyphenyl]": A phenyl group attached at position 2.

o "4-hydroxy-3-[...]": Hydroxyl and a substituent at positions 4 and 3 of the phenyl group,
respectively.

+ Name the Glycosidic Moieties: The sugar units are named as "[(2S,3R,4S,5S,6R)-3,4,5-
trinydroxy-6-(hydroxymethyl)oxan-2-yl]". This is the systematic name for a glucopyranosyl

group.

o Specify the Linkage: The "oxy" indicates an O-glycosidic bond. The numbers preceding "oxy"
(e.g., "7-[...oxy]") denote the attachment point on the aglycone.

Experimental Protocols for the Identification and
Quantification of Luteolin-7,3'-diglucoside

The following section provides detailed, step-by-step methodologies for the extraction,
identification, and quantification of Luteolin-7,3'-diglucoside from plant matrices.
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Protocol 1: Extraction of Flavonoid Glycosides from
Plant Material

Rationale: The choice of solvent is critical for the efficient extraction of flavonoids. A mixture of
methanol or ethanol and water is often used because it can solubilize a wide range of
moderately polar compounds like flavonoid glycosides.[11][12] Sonication is employed to
disrupt plant cell walls, facilitating the release of the target compounds into the solvent.[13]

Methodology:

o Sample Preparation: Air-dry the plant material (e.g., leaves, flowers) at room temperature
and grind it into a fine powder.

» Extraction: a. Weigh 10 g of the powdered plant material and place it in a flask. b. Add 100
mL of 80% aqueous methanol (v/v). c. Sonicate the mixture for 30 minutes at room
temperature.[13] d. Centrifuge the mixture at 4000 rpm for 15 minutes and collect the
supernatant. e. Repeat the extraction process on the plant residue two more times. f.
Combine the supernatants.

¢ Solvent Removal: Evaporate the solvent from the combined supernatants under reduced
pressure using a rotary evaporator to obtain the crude extract.

Protocol 2: Isolation and Purification by Column
Chromatography

Rationale: Column chromatography is a widely used technique for separating compounds from
a mixture based on their differential adsorption to a stationary phase.[14][15] Silica gel is a
common stationary phase for the separation of moderately polar compounds. The elution is
carried out with a solvent gradient of increasing polarity to separate compounds with different
polarities.

Methodology:

e Column Packing: Prepare a silica gel column (230-400 mesh) using a suitable solvent
system (e.g., a mixture of chloroform, methanol, and water).

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7546908/
https://www.mdpi.com/2227-9717/8/10/1222
https://www.researchgate.net/figure/HPLC-chromatogram-of-luteolin-7-glucoside-standard-a-and-corresponding-fraction-from-S_fig2_350982712
https://www.researchgate.net/figure/HPLC-chromatogram-of-luteolin-7-glucoside-standard-a-and-corresponding-fraction-from-S_fig2_350982712
https://www.researchgate.net/profile/Br-Rajeswara-Rao/post/How_to_carry_out_defatting_without_the_use_of_Soxhlet_extraction/attachment/59d61dde79197b807797b5cb/AS%3A273767094259723%401442282569609/download/Terpinoids%2C+flavonoids+extraction.pdf
https://www.iosrjournals.org/iosr-jac/papers/vol8-issue4/Version-2/A08420103.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14866047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase
and load it onto the column.

Elution: Elute the column with a gradient of increasing solvent polarity (e.g., increasing the
proportion of methanol in a chloroform/methanol/water mixture).[15]

Fraction Collection: Collect fractions of the eluate.

Analysis of Fractions: Analyze each fraction by thin-layer chromatography (TLC) to identify
the fractions containing the target compound.

Purification: Combine the fractions containing Luteolin-7,3'-diglucoside and further purify by
recrystallization or preparative HPLC if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b14866047?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14866047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

